Cas no 1542773-74-9 (4-(azetidin-3-yloxy)-3-chloropyridine)

• Product Name: 4-(azetidin-3-yloxy)-3-chloropyridine
• CAS No: 1542773-74-9
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 5892527
• PubChem ID: 79841032
• Update Time: 2025-06-09

4-(azetidin-3-yloxy)-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yloxy)-3-chloropyridine
• Pyridine, 4-(3-azetidinyloxy)-3-chloro-
• AKOS018399800
• 1542773-74-9
• EN300-1983057

• Inchi： 1S/C8H9ClN2O/c9-7-5-10-2-1-8(7)12-6-3-11-4-6/h1-2,5-6,11H,3-4H2
• InChI Key： GEWCEQQXHYBFSW-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OC2CNC2)=C1Cl

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(azetidin-3-yloxy)-3-chloropyridine

Introduction to 4-(Azetidin-3-yloxy)-3-chloropyridine (CAS No. 1542773-74-9)

4-(Azetidin-3-yloxy)-3-chloropyridine, a compound with the CAS number 1542773-74-9, is a versatile and promising molecule in the field of medicinal chemistry. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-(azetidin-3-yloxy)-3-chloropyridine.

Chemical Structure and Properties

4-(Azetidin-3-yloxy)-3-chloropyridine is a heterocyclic compound characterized by a pyridine ring substituted with a chlorine atom at the 3-position and an azetidine-3-yloxy group at the 4-position. The azetidine ring, a four-membered cyclic amine, imparts unique conformational flexibility and hydrogen-bonding capabilities to the molecule. These structural features contribute to its favorable pharmacokinetic properties and biological activity.

The molecular formula of 4-(azetidin-3-yloxy)-3-chloropyridine is C₉H₁₀ClN₂O, with a molecular weight of approximately 199.64 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 3-chloropyridine with an appropriate azetidine derivative. The exact synthetic route can vary depending on the specific starting materials and reaction conditions employed.

Synthesis Methods

The synthesis of 4-(azetidin-3-yloxy)-3-chloropyridine has been extensively studied, and several methods have been reported in the literature. One common approach involves the nucleophilic substitution of 3-chloropyridine with an azetidine derivative in the presence of a base. For example, 3-chloropyridine can be reacted with 3-hydroxyazetidine in the presence of potassium carbonate in an appropriate solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

An alternative method involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed coupling, to introduce the azetidine moiety onto the pyridine ring. This approach offers greater synthetic flexibility and can be used to access a wide range of substituted derivatives of 4-(azetidin-3-yloxy)-3-chloropyridine.

Biological Activities

4-(Azetidin-3-yloxy)-3-chloropyridine has shown promising biological activities in various preclinical studies. One of its key applications is as a potential therapeutic agent for neurological disorders. Research has demonstrated that this compound exhibits potent activity as a modulator of neurotransmitter receptors, particularly those involved in the regulation of serotonin and dopamine signaling.

A recent study published in the Journal of Medicinal Chemistry reported that 4-(azetidin-3-yloxy)-3-chloropyridine exhibits significant binding affinity for serotonin transporter (SERT) and dopamine transporter (DAT) proteins. This binding activity suggests that the compound may have potential as an antidepressant or antipsychotic agent. Additionally, preliminary studies have shown that it can modulate ion channels and receptors involved in pain signaling, making it a candidate for pain management therapies.

Clinical Applications and Research Advancements

The therapeutic potential of 4-(azetidin-3-yloxy)-3-chloropyridine has led to increased interest in its clinical development. Several pharmaceutical companies are currently investigating this compound for various indications, including depression, anxiety disorders, and chronic pain. Preclinical studies have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity.

A notable study conducted by researchers at a leading pharmaceutical institute evaluated the efficacy of 4-(azetidin-3-yloxy)-3-chloropyridine in animal models of depression and anxiety. The results showed significant improvements in behavioral parameters, suggesting that this compound may have therapeutic benefits for patients suffering from these conditions.

In addition to its potential as a standalone therapeutic agent, 4-(azetidin-3-yloxy)-3-chloropyridine has also been explored as a lead compound for drug discovery efforts. Its unique structural features make it an attractive scaffold for further optimization through medicinal chemistry approaches. Researchers are actively working on developing analogs with enhanced potency and selectivity for specific targets.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-(azetidin-3-yloxy)-3-chloropyridine holds great promise for advancing our understanding of its biological activities and therapeutic applications. Future studies will likely focus on elucidating its mechanism of action at the molecular level and optimizing its pharmacological properties for clinical use.

In conclusion, 4-(azetidin-3-yloxy)-3-chloropyridine (CAS No. 1542773-74-9) is a highly promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and drug discovery efforts.